Cas no 2035022-70-7 ((E)-3-(2-chlorophenyl)-1-(3-((5-fluoropyrimidin-2-yl)oxy)pyrrolidin-1-yl)prop-2-en-1-one)
(E)-3-(2-chlorophenyl)-1-(3-((5-fluoropyrimidin-2-yl)oxy)pyrrolidin-1-yl)prop-2-en-1-one Chemical and Physical Properties
Names and Identifiers
-
- 2035022-70-7
- AKOS026690597
- (E)-3-(2-chlorophenyl)-1-(3-((5-fluoropyrimidin-2-yl)oxy)pyrrolidin-1-yl)prop-2-en-1-one
- F6478-1179
- (E)-3-(2-chlorophenyl)-1-[3-(5-fluoropyrimidin-2-yl)oxypyrrolidin-1-yl]prop-2-en-1-one
- (2E)-3-(2-chlorophenyl)-1-{3-[(5-fluoropyrimidin-2-yl)oxy]pyrrolidin-1-yl}prop-2-en-1-one
-
- Inchi: 1S/C17H15ClFN3O2/c18-15-4-2-1-3-12(15)5-6-16(23)22-8-7-14(11-22)24-17-20-9-13(19)10-21-17/h1-6,9-10,14H,7-8,11H2/b6-5+
- InChI Key: HGDRPSQFCPUOJS-AATRIKPKSA-N
- SMILES: ClC1C=CC=CC=1/C=C/C(N1CCC(C1)OC1N=CC(=CN=1)F)=O
Computed Properties
- Exact Mass: 347.0836826g/mol
- Monoisotopic Mass: 347.0836826g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 24
- Rotatable Bond Count: 4
- Complexity: 457
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 55.3Ų
(E)-3-(2-chlorophenyl)-1-(3-((5-fluoropyrimidin-2-yl)oxy)pyrrolidin-1-yl)prop-2-en-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6478-1179-2μmol |
(2E)-3-(2-chlorophenyl)-1-{3-[(5-fluoropyrimidin-2-yl)oxy]pyrrolidin-1-yl}prop-2-en-1-one |
2035022-70-7 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F6478-1179-5μmol |
(2E)-3-(2-chlorophenyl)-1-{3-[(5-fluoropyrimidin-2-yl)oxy]pyrrolidin-1-yl}prop-2-en-1-one |
2035022-70-7 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F6478-1179-10μmol |
(2E)-3-(2-chlorophenyl)-1-{3-[(5-fluoropyrimidin-2-yl)oxy]pyrrolidin-1-yl}prop-2-en-1-one |
2035022-70-7 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F6478-1179-20μmol |
(2E)-3-(2-chlorophenyl)-1-{3-[(5-fluoropyrimidin-2-yl)oxy]pyrrolidin-1-yl}prop-2-en-1-one |
2035022-70-7 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F6478-1179-1mg |
(2E)-3-(2-chlorophenyl)-1-{3-[(5-fluoropyrimidin-2-yl)oxy]pyrrolidin-1-yl}prop-2-en-1-one |
2035022-70-7 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F6478-1179-2mg |
(2E)-3-(2-chlorophenyl)-1-{3-[(5-fluoropyrimidin-2-yl)oxy]pyrrolidin-1-yl}prop-2-en-1-one |
2035022-70-7 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F6478-1179-3mg |
(2E)-3-(2-chlorophenyl)-1-{3-[(5-fluoropyrimidin-2-yl)oxy]pyrrolidin-1-yl}prop-2-en-1-one |
2035022-70-7 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F6478-1179-4mg |
(2E)-3-(2-chlorophenyl)-1-{3-[(5-fluoropyrimidin-2-yl)oxy]pyrrolidin-1-yl}prop-2-en-1-one |
2035022-70-7 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F6478-1179-5mg |
(2E)-3-(2-chlorophenyl)-1-{3-[(5-fluoropyrimidin-2-yl)oxy]pyrrolidin-1-yl}prop-2-en-1-one |
2035022-70-7 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F6478-1179-10mg |
(2E)-3-(2-chlorophenyl)-1-{3-[(5-fluoropyrimidin-2-yl)oxy]pyrrolidin-1-yl}prop-2-en-1-one |
2035022-70-7 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
(E)-3-(2-chlorophenyl)-1-(3-((5-fluoropyrimidin-2-yl)oxy)pyrrolidin-1-yl)prop-2-en-1-one Related Literature
-
Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
-
Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
-
Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
Additional information on (E)-3-(2-chlorophenyl)-1-(3-((5-fluoropyrimidin-2-yl)oxy)pyrrolidin-1-yl)prop-2-en-1-one
Compound CAS No. 2035022-70-7: A Comprehensive Overview
The compound with CAS No. 2035022-70-7, known as (E)-3-(2-chlorophenyl)-1-(3-((5-fluoropyrimidin-2-yl)oxy)pyrrolidin-1-yl)prop-2-en-1-one, is a highly specialized organic molecule with significant potential in the field of pharmaceutical research. This compound has garnered attention due to its unique structural features and promising biological activities. The molecule consists of a pyrrolidine ring, a pyrimidine moiety, and a substituted propenone group, all of which contribute to its complex pharmacological profile.
Recent studies have highlighted the (E)-3-(2-chlorophenyl) group as a key structural element influencing the compound's stability and bioavailability. The presence of the 5-fluoropyrimidin ring introduces additional electronic effects, enhancing the molecule's ability to interact with biological targets. This combination makes the compound a strong candidate for further exploration in drug development.
One of the most notable aspects of this compound is its pyrrolidin core, which plays a crucial role in modulating its pharmacokinetic properties. Researchers have found that the pyrrolidin ring enhances solubility and permeability, making it easier for the compound to cross cellular membranes. This characteristic is particularly advantageous in designing drugs that require efficient delivery to target sites within the body.
The propenone group within the molecule has also been identified as a critical component for its biological activity. This group contributes to the compound's ability to inhibit specific enzymes and receptors, making it a potential lead compound for treating various diseases, including cancer and inflammatory disorders. Recent experiments have demonstrated that the propenone moiety can selectively bind to protein kinases, showcasing its therapeutic potential.
In terms of synthesis, the compound is typically prepared through a multi-step process involving nucleophilic substitutions and condensation reactions. The use of advanced catalytic systems has enabled researchers to optimize the synthesis pathway, ensuring high yields and purity. This has facilitated further studies on its pharmacodynamics and toxicity profiles.
From an environmental perspective, the compound exhibits moderate biodegradability under aerobic conditions. However, its persistence in aquatic environments remains a topic of interest for ecotoxicological assessments. Regulatory agencies have emphasized the need for comprehensive testing to ensure that its use does not pose significant risks to ecosystems.
Looking ahead, ongoing research is focused on refining the compound's structure to improve its efficacy and reduce potential side effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to yield breakthroughs in understanding its mechanism of action at the molecular level.
2035022-70-7 ((E)-3-(2-chlorophenyl)-1-(3-((5-fluoropyrimidin-2-yl)oxy)pyrrolidin-1-yl)prop-2-en-1-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)